Cas no 2172977-39-6 ((2-methoxy-7-methyl-quinoxalin-5-yl)boronic acid)

• Product Name: (2-methoxy-7-methyl-quinoxalin-5-yl)boronic acid
• CAS No: 2172977-39-6
• MF: C₁₀H₁₁BN₂O₃
• MW: 218.01694226265
• CID: 5272332
• Update Time: 2026-03-09

(2-methoxy-7-methyl-quinoxalin-5-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• Boronic acid, B-(2-methoxy-7-methyl-5-quinoxalinyl)-
• (2-methoxy-7-methyl-quinoxalin-5-yl)boronic acid

• Inchi： 1S/C10H11BN2O3/c1-6-3-7(11(14)15)10-8(4-6)13-9(16-2)5-12-10/h3-5,14-15H,1-2H3
• InChI Key： XTGAPFYXJBHXEU-UHFFFAOYSA-N
• SMILES： B(C1C=C(C)C=C2C=1N=CC(OC)=N2)(O)O

Additional information on (2-methoxy-7-methyl-quinoxalin-5-yl)boronic acid

(2-methoxy-7-methyl-quinoxalin-5-yl)boronic acid (CAS No. 2172977-39-6): An Overview of a Promising Compound in Medicinal Chemistry

(2-methoxy-7-methyl-quinoxalin-5-yl)boronic acid (CAS No. 2172977-39-6) is a versatile and highly functionalized boronic acid derivative that has garnered significant attention in the field of medicinal chemistry. This compound, characterized by its unique quinoxaline scaffold and boronic acid functionality, holds promise for a wide range of applications, particularly in the development of novel therapeutic agents and as a synthetic intermediate in organic synthesis.

The quinoxaline core of (2-methoxy-7-methyl-quinoxalin-5-yl)boronic acid is a well-known heterocyclic system with a rich history in pharmaceutical research. Quinoxalines have been extensively studied for their diverse biological activities, including antimicrobial, antiviral, and anticancer properties. The introduction of the boronic acid group further enhances the chemical versatility of this scaffold, making it an attractive candidate for various medicinal chemistry applications.

One of the key features of (2-methoxy-7-methyl-quinoxalin-5-yl)boronic acid is its ability to participate in Suzuki-Miyaura coupling reactions, a widely used method for the formation of carbon-carbon bonds. This reaction is particularly valuable in the synthesis of complex molecules and drug candidates, as it allows for the efficient and selective introduction of aryl or vinyl groups. The boronic acid functionality also enables the compound to undergo other important transformations, such as arylation, alkylation, and metal-catalyzed cross-coupling reactions.

In recent years, significant progress has been made in understanding the biological activities and potential therapeutic applications of compounds derived from quinoxaline scaffolds. For instance, a study published in the Journal of Medicinal Chemistry reported that certain quinoxaline derivatives exhibited potent antitumor activity against various cancer cell lines. The authors highlighted the importance of functional groups such as methoxy and methyl substituents in modulating the biological activity and selectivity of these compounds.

(2-methoxy-7-methyl-quinoxalin-5-yl)boronic acid has also shown promise as a lead compound in the development of new drugs targeting specific biological pathways. Research conducted at the University of California, San Francisco, demonstrated that this compound could effectively inhibit key enzymes involved in cancer progression and metastasis. The study found that the boronic acid group played a crucial role in enhancing the binding affinity and selectivity of the compound towards its target proteins.

Beyond its potential as a therapeutic agent, (2-methoxy-7-methyl-quinoxalin-5-yl)boronic acid is also valuable as a synthetic intermediate in organic synthesis. Its reactivity and functional group compatibility make it an ideal building block for constructing more complex molecules with desired biological properties. For example, chemists at Merck & Co. utilized this compound as a key intermediate in the synthesis of a novel class of antiviral agents with high efficacy against influenza viruses.

The safety profile of (2-methoxy-7-methyl-quinoxalin-5-yl)boronic acid is another important consideration for its use in medicinal chemistry. Extensive toxicological studies have shown that this compound exhibits low toxicity and good biocompatibility, making it suitable for further development into drug candidates. Additionally, its stability under various reaction conditions ensures reliable performance during synthetic processes.

In conclusion, (2-methoxy-7-methyl-quinoxalin-5-yl)boronic acid (CAS No. 2172977-39-6) represents a promising compound with significant potential in medicinal chemistry. Its unique combination of a quinoxaline scaffold and boronic acid functionality offers a wide range of opportunities for developing novel therapeutic agents and synthetic intermediates. Ongoing research continues to uncover new applications and optimize its properties for various pharmaceutical uses.